Cas no 1217814-87-3 (ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride)

Ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride is a bicyclic amine derivative with a rigid norbornane-like structure, offering unique steric and electronic properties. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and catalysis. Its constrained geometry is advantageous for designing chiral ligands or building blocks in asymmetric synthesis. The ethyl ester group provides versatility for further functionalization, while the endo configuration ensures predictable reactivity. This compound is particularly valuable in the development of pharmacologically active molecules due to its ability to influence conformational control. High purity and well-defined stereochemistry make it a reliable intermediate for research and industrial applications.
ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride structure
1217814-87-3 structure
Product Name:ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
CAS No:1217814-87-3
MF:C9H16ClNO2
MW:205.681841850281
CID:842742
PubChem ID:53488157
Update Time:2025-06-07

ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,4R)-Ethyl 7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
    • ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3-carboxylate,hydrochloride
    • ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
    • Ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate--hydrogen chloride (1/1)
    • ETHYL (1S,2S,4R)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
    • 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester HCl
    • 1217814-87-3
    • (1S,2S,4R)-Ethyl7-azabicyclo[2.2.1]heptane-2-carboxylatehydrochloride
    • DTXSID70705459
    • CS-0054019
    • ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
    • MDL: MFCD13152252
    • Inchi: 1S/C9H15NO2.ClH/c1-2-12-9(11)7-5-6-3-4-8(7)10-6;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8+;/m1./s1
    • InChI Key: RHTOIFWJKDDWQY-MWDCIYOWSA-N
    • SMILES: Cl.O(CC)C([C@H]1C[C@H]2CC[C@@H]1N2)=O

Computed Properties

  • Exact Mass: 205.0869564g/mol
  • Monoisotopic Mass: 205.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

ethyl endo-7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Pricemore >>

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